Cas no 895652-62-7 (2-6-ethyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide)

2-6-ethyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide structure

895652-62-7 structure

Product Name:2-6-ethyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide

CAS No:895652-62-7

MF:C₂₇H₂₃FN₂O₃

MW:442.481530427933

CID:6435942

PubChem ID:18560354

Update Time:2023-12-27

2-6-ethyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-6-ethyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide
- 2-[6-ethyl-3-(4-methylbenzoyl)-4-oxoquinolin-1-yl]-N-(4-fluorophenyl)acetamide
- F1609-0657
- 895652-62-7
- 2-[6-ethyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-fluorophenyl)acetamide
- 2-(6-ethyl-3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(4-fluorophenyl)acetamide
- AKOS001819262
- 1(4H)-Quinolineacetamide, 6-ethyl-N-(4-fluorophenyl)-3-(4-methylbenzoyl)-4-oxo-
- Inchi： 1S/C27H23FN2O3/c1-3-18-6-13-24-22(14-18)27(33)23(26(32)19-7-4-17(2)5-8-19)15-30(24)16-25(31)29-21-11-9-20(28)10-12-21/h4-15H,3,16H2,1-2H3,(H,29,31)
- InChI Key： BCPPIZILZDEEMF-UHFFFAOYSA-N
- SMILES： N1(CC(NC2=CC=C(F)C=C2)=O)C2=C(C=C(CC)C=C2)C(=O)C(C(=O)C2=CC=C(C)C=C2)=C1

Computed Properties

Exact Mass: 442.16927076g/mol
Monoisotopic Mass: 442.16927076g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 33
Rotatable Bond Count: 6
Complexity: 765
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.4
Topological Polar Surface Area: 66.5Å²

Experimental Properties

Density: 1.286±0.06 g/cm3(Predicted)
Boiling Point: 659.8±55.0 °C(Predicted)
pka: 12?+-.0.70(Predicted)

2-6-ethyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1609-0657-2μmol	2-[6-ethyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-fluorophenyl)acetamide	895652-62-7	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1609-0657-5μmol	2-[6-ethyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-fluorophenyl)acetamide	895652-62-7	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1609-0657-10μmol	2-[6-ethyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-fluorophenyl)acetamide	895652-62-7	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1609-0657-20μmol	2-[6-ethyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-fluorophenyl)acetamide	895652-62-7	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1609-0657-1mg	2-[6-ethyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-fluorophenyl)acetamide	895652-62-7	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1609-0657-2mg	2-[6-ethyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-fluorophenyl)acetamide	895652-62-7	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1609-0657-3mg	2-[6-ethyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-fluorophenyl)acetamide	895652-62-7	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1609-0657-4mg	2-[6-ethyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-fluorophenyl)acetamide	895652-62-7	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1609-0657-5mg	2-[6-ethyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-fluorophenyl)acetamide	895652-62-7	90%+	5mg	$69.0	2023-05-17
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